1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine
Overview
Description
1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine (AEP) is a small molecule that has been used in a variety of scientific research applications due to its unique properties. AEP is a heterocyclic compound, containing both azide and fluorine atoms, that has been used as a building block for various organic synthesis reactions. It has been studied for its biochemical and physiological effects, as well as its mechanism of action.
Scientific Research Applications
1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of peptides, as a reagent for the synthesis of carbohydrates, and as a catalyst for the synthesis of polymersized materials. It has also been used as a fluorescent probe for the detection of proteins and for the study of enzyme kinetics.
Mechanism of Action
1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine has been shown to interact with a variety of proteins and enzymes. It has been shown to bind to the active sites of enzymes, such as proteases, and to inhibit their activity. It has also been shown to interact with the active sites of proteins, such as receptors, and to modulate their activity.
Biochemical and Physiological Effects
1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of a variety of enzymes and proteins, including proteases, receptors, and transporters. It has also been shown to have an effect on cell metabolism, cell proliferation, and cell death.
Advantages and Limitations for Lab Experiments
1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, is cost-effective, and is relatively stable. However, it can be toxic and can cause irritation to the skin and eyes. Therefore, it should be handled with caution and appropriate safety equipment should be used.
Future Directions
There are a variety of potential future directions for 1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine. It could be used as an imaging agent for the detection of proteins in cells and tissues. It could also be used as a drug delivery system for the targeted delivery of drugs to specific tissues or organs. It could also be used as a reagent for the synthesis of complex molecules, such as peptides and carbohydrates. Additionally, it could be used as a catalyst for the synthesis of polymersized materials. Finally, it could be used as a fluorescent probe for the detection of proteins and for the study of enzyme kinetics.
properties
IUPAC Name |
1-(2-azidoethyl)-4-(2-fluoroethyl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16FN5/c9-1-3-13-5-7-14(8-6-13)4-2-11-12-10/h1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRBDLOHOESVADT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCN=[N+]=[N-])CCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16FN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Azidoethyl)-4-(2-fluoroethyl)piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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